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Compound of Interest

Compound Name: Butyric-3,3-D2 acid

Cat. No.: B3044193

Essential Safety and Handling Guide for Butyric-3,3-
D2 Acid

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Butyric-3,3-D2 acid. The following
procedures are designed to ensure safe handling, use, and disposal of this compound.

Chemical Identity:

Name: Butyric-3,3-d2 Acid

Synonyms: Butanoic-3,3-d2 acid

CAS Number: 64833-96-1[1]

Chemical Formula: CC([2H])([2H])CC(O)=0I1]

Butyric-3,3-D2 acid is a deuterated form of butyric acid. While deuteration can alter metabolic
pathways, the immediate physical and chemical hazards are expected to be nearly identical to
those of non-deuterated butyric acid. Butyric acid is a corrosive, combustible liquid with a
strong, unpleasant odor.[2] It can cause severe skin burns and eye damage.[3][4][5]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory to prevent exposure. The substance is

corrosive to the eyes, skin, and respiratory tract.[2]

PPE Category

Specification

Rationale

Hand Protection

Wear suitable chemical
protection gloves tested
according to EN 374.[4][6]
Materials such as nitrile or
butyl rubber are recommended
for handling acids.[7]

To prevent skin contact, which
can cause severe burns and

irritation.[3]

Eye & Face Protection

Use safety goggles with side
protection.[6] A face shield
should be worn in addition to
goggles where there is a high
risk of splashing.[7]

To protect against splashes
that can cause severe eye
damage, including loss of
vision.[5][8][9]

Skin & Body Protection

Wear a lab coat, protective
clothing, or a chemical-
resistant apron.[8][10] For
larger quantities or significant
exposure risk, a full protective

suit may be necessary.[10]

To protect skin from burns and
irritation.[8] Contaminated
clothing should be removed
immediately and washed

before reuse.[3][5]

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[4] If
ventilation is inadequate or
during a large spill, wear a
suitable respirator (e.g., full-
face respirator with acid gas
cartridges).[2][3][7]

Inhalation of vapors can cause
severe irritation to the
respiratory tract, characterized
by coughing and shortness of
breath.[8]

Operational Plan: Handling and Disposal

This section provides a step-by-step guide for the safe handling and disposal of Butyric-3,3-D2

acid.
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Step 1: Preparation and Engineering Controls

o Designated Area: All work with Butyric-3,3-D2 acid must be conducted in a designated
area, such as a chemical fume hood, to control vapor exposure.[11]

Ventilation: Ensure the fume hood or other local exhaust ventilation is operational and
certified.

Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible
and have been recently tested.[12]

Spill Kit: Have a spill kit readily available. The kit should contain an absorbent material
suitable for acids (e.g., sand, diatomaceous earth, or universal binders) and a neutralizing
agent like soda lime.[6][8]

PPE Donning: Before handling the chemical, put on all required PPE as specified in the table
above.

Step 2: Chemical Handling Protocol

o Container Inspection: Before use, inspect the container for any damage or leaks.

Dispensing: When transferring the liquid, do so slowly and carefully to avoid splashing. Use
appropriate tools like a pipette or a graduated cylinder.

Avoid Incompatibilities: Keep the acid separated from strong bases, strong oxidants, and
metals, as it can react with them.[8]

No Contamination: Do not eat, drink, or smoke in the handling area.[3][8]

Container Sealing: Keep the container tightly closed when not in use to prevent the escape
of vapors.[12][13]

Step 3: Disposal Plan

o Waste Classification: Butyric-3,3-D2 acid and its container must be disposed of as

hazardous waste.[6] Do not mix with other waste streams unless explicitly permitted by your
institution's safety protocols.[5]
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Waste Collection:

o Collect all waste material, including any contaminated absorbents from spills, in a
designated, properly labeled hazardous waste container.[6]

o The container must be compatible with corrosive materials.

Labeling: Label the waste container clearly with "Hazardous Waste," "Corrosive," and the
chemical name "Butyric-3,3-D2 acid."

Storage: Store the sealed waste container in a cool, well-ventilated, and designated
hazardous waste storage area, away from incompatible materials.

Final Disposal: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do
not pour down the drain.[6]

Emergency Procedures

Skin Contact: Immediately take off all contaminated clothing.[5] Rinse the affected skin with
plenty of water for at least 15-20 minutes.[3] Seek immediate medical attention as corrosive
injuries can be hard to cure.[6]

Eye Contact: Immediately flush the eyes with plenty of water for 10-15 minutes, holding the
eyelids open.[6] Remove contact lenses if possible.[3][5] Seek immediate medical attention.

[5]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[5] If symptoms persist or in case of doubt, seek medical advice.[6]

Ingestion: Rinse the mouth immediately with water.[6] Do NOT induce vomiting.[3][8] Call a
physician or poison control center immediately, as there is a danger of perforation of the
esophagus and stomach.[6]

Spill: Evacuate the area. Wearing full PPE, cover the spill with an acid-neutralizing
absorbent.[6] Collect the material into a suitable container for hazardous waste disposal.
Ventilate the affected area.[6]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.carlroth.com/medias/SDB-3277-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NzV8YXBwbGljYXRpb24vcGRmfGFHSXlMMmcyWlM4NU1UZ3pNREEwTnpJeE1UZ3lMMU5FUWw4ek1qYzNYMEZWWDBWT0xuQmtaZ3w2MGQzN2I2ZjMxOGJhNjI0NDc5ZTZkZTFhYWUzNGRmNWE2YzE1MGM4ZDFjMDRmM2Q3NTY0ZmMwYzY4Y2YxZmUy
https://www.benchchem.com/product/b3044193?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-3277-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NzV8YXBwbGljYXRpb24vcGRmfGFHSXlMMmcyWlM4NU1UZ3pNREEwTnpJeE1UZ3lMMU5FUWw4ek1qYzNYMEZWWDBWT0xuQmtaZ3w2MGQzN2I2ZjMxOGJhNjI0NDc5ZTZkZTFhYWUzNGRmNWE2YzE1MGM4ZDFjMDRmM2Q3NTY0ZmMwYzY4Y2YxZmUy
https://www.sigmaaldrich.com/US/en/sds/sial/19215?userType=undefined
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25211.pdf
https://www.carlroth.com/medias/SDB-3277-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NzV8YXBwbGljYXRpb24vcGRmfGFHSXlMMmcyWlM4NU1UZ3pNREEwTnpJeE1UZ3lMMU5FUWw4ek1qYzNYMEZWWDBWT0xuQmtaZ3w2MGQzN2I2ZjMxOGJhNjI0NDc5ZTZkZTFhYWUzNGRmNWE2YzE1MGM4ZDFjMDRmM2Q3NTY0ZmMwYzY4Y2YxZmUy
https://www.carlroth.com/medias/SDB-3277-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NzV8YXBwbGljYXRpb24vcGRmfGFHSXlMMmcyWlM4NU1UZ3pNREEwTnpJeE1UZ3lMMU5FUWw4ek1qYzNYMEZWWDBWT0xuQmtaZ3w2MGQzN2I2ZjMxOGJhNjI0NDc5ZTZkZTFhYWUzNGRmNWE2YzE1MGM4ZDFjMDRmM2Q3NTY0ZmMwYzY4Y2YxZmUy
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25211.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/19215?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sial/19215?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sial/19215?userType=undefined
https://www.carlroth.com/medias/SDB-3277-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NzV8YXBwbGljYXRpb24vcGRmfGFHSXlMMmcyWlM4NU1UZ3pNREEwTnpJeE1UZ3lMMU5FUWw4ek1qYzNYMEZWWDBWT0xuQmtaZ3w2MGQzN2I2ZjMxOGJhNjI0NDc5ZTZkZTFhYWUzNGRmNWE2YzE1MGM4ZDFjMDRmM2Q3NTY0ZmMwYzY4Y2YxZmUy
https://www.carlroth.com/medias/SDB-3277-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NzV8YXBwbGljYXRpb24vcGRmfGFHSXlMMmcyWlM4NU1UZ3pNREEwTnpJeE1UZ3lMMU5FUWw4ek1qYzNYMEZWWDBWT0xuQmtaZ3w2MGQzN2I2ZjMxOGJhNjI0NDc5ZTZkZTFhYWUzNGRmNWE2YzE1MGM4ZDFjMDRmM2Q3NTY0ZmMwYzY4Y2YxZmUy
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25211.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1334
https://www.carlroth.com/medias/SDB-3277-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NzV8YXBwbGljYXRpb24vcGRmfGFHSXlMMmcyWlM4NU1UZ3pNREEwTnpJeE1UZ3lMMU5FUWw4ek1qYzNYMEZWWDBWT0xuQmtaZ3w2MGQzN2I2ZjMxOGJhNjI0NDc5ZTZkZTFhYWUzNGRmNWE2YzE1MGM4ZDFjMDRmM2Q3NTY0ZmMwYzY4Y2YxZmUy
https://www.carlroth.com/medias/SDB-3277-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NzV8YXBwbGljYXRpb24vcGRmfGFHSXlMMmcyWlM4NU1UZ3pNREEwTnpJeE1UZ3lMMU5FUWw4ek1qYzNYMEZWWDBWT0xuQmtaZ3w2MGQzN2I2ZjMxOGJhNjI0NDc5ZTZkZTFhYWUzNGRmNWE2YzE1MGM4ZDFjMDRmM2Q3NTY0ZmMwYzY4Y2YxZmUy
https://www.carlroth.com/medias/SDB-3277-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NzV8YXBwbGljYXRpb24vcGRmfGFHSXlMMmcyWlM4NU1UZ3pNREEwTnpJeE1UZ3lMMU5FUWw4ek1qYzNYMEZWWDBWT0xuQmtaZ3w2MGQzN2I2ZjMxOGJhNjI0NDc5ZTZkZTFhYWUzNGRmNWE2YzE1MGM4ZDFjMDRmM2Q3NTY0ZmMwYzY4Y2YxZmUy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Process Workflow Diagram

4 N

Step 1: Preparation

Verify Fume Hood & Safety Equipment

Assemble Spill Kit

Don Required PPE

. J
Proceed to Handling
4 Step 2: Handling )
PE o ca O a >
\\~Jt§piII/Exposure
( "“>~.__ Emergency Protocol h
eal Container Afte : Spill, Exposure, or Fire Occurs
. J

Generate Waste

4 )

Step 3: Disposal

Follow Emergency Procedures
(First Aid / Spill Cleanup)

Collect Waste in Labeled Container

l

Store Waste in Designated Area

;

Arrange EHS Pickup

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3044193?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for safe handling and disposal of Butyric-3,3-D2 acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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